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Compound of Interest

Compound Name: 20-Azacholesterol

Cat. No.: B158706 Get Quote

The Role of 20-Azacholesterol in Lipidomics: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of 20-Azacholesterol, a pivotal tool in lipidomics

research. By elucidating its mechanism of action, downstream cellular effects, and associated

experimental protocols, this document serves as a comprehensive resource for professionals

investigating lipid metabolism, cellular signaling, and potential therapeutic interventions for

metabolic diseases.

Core Mechanism of Action
20-Azacholesterol functions as a potent inhibitor of the enzyme 24-dehydrocholesterol

reductase (DHCR24). This enzyme is critical as it catalyzes the final step in the Bloch pathway

of cholesterol biosynthesis: the reduction of desmosterol to cholesterol.[1] By blocking

DHCR24, 20-Azacholesterol effectively halts endogenous cholesterol production at its

terminal stage.

The primary and most significant consequence of this inhibition is the substantial intracellular

accumulation of the cholesterol precursor, desmosterol. This targeted disruption of the

cholesterol synthesis pathway makes 20-Azacholesterol an invaluable pharmacological tool
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for studying the specific roles of these two distinct sterols—cholesterol and desmosterol—in

cellular physiology and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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